Cas no 325802-65-1 (N-(4-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 325802-65-1
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 6359724
• PubChem ID: 712638
• Update Time: 2025-08-04

N-(4-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(4-ethoxyphenyl)-6-methoxy-2-oxo-
• CB07811
• EU-0008053
• Oprea1_577679
• AKOS001649191
• CCG-355587
• N-(4-ethoxyphenyl)-6-methoxy-2-oxochromene-3-carboxamide
• CBMicro_005687
• SR-01000461450-1
• BIM-0005470.P001
• SR-01000461450
• SMSF0011577
• F0777-1926
• 325802-65-1
• Oprea1_723634
• NCGC00310342-01
• AB00141924-02

• Inchi： 1S/C19H17NO5/c1-3-24-14-6-4-13(5-7-14)20-18(21)16-11-12-10-15(23-2)8-9-17(12)25-19(16)22/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key： MNRKFAQTHBEYNH-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C(NC1=CC=C(OCC)C=C1)=O

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9Ų

Additional information on N-(4-ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide

N-(4-Ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview

N-(4-Ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide, also known by its CAS registry number CAS No 325802-65-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of substituents such as ethoxy and methoxy groups, along with the carboxamide functionality, contributes to its unique chemical properties and potential applications.

The structural elucidation of N-(4-Ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide reveals a complex yet well-defined architecture. The chromene core consists of a benzene ring fused with a pyran ring, where the oxygen atom is located at the 4-position. The substituents at positions 4 (ethoxy group), 6 (methoxy group), and 3 (carboxamide group) play pivotal roles in determining the compound's reactivity, solubility, and biological activity. Recent studies have highlighted the importance of these substituents in modulating the compound's interactions with biological systems, making it a promising candidate for drug development.

From a synthetic perspective, CAS No 325802-65-1 can be synthesized through a variety of routes, including condensation reactions and nucleophilic substitutions. One notable approach involves the reaction of an appropriate chromene derivative with an amine or amide source in the presence of coupling agents. This method not only ensures high yields but also allows for fine-tuning of the substituents to achieve desired properties. The synthesis process is further optimized by employing green chemistry principles, reducing environmental impact while maintaining product quality.

The biological activity of N-(4-Ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory and antioxidant agent. The methoxy group at position 6 contributes to increased lipophilicity, enhancing its ability to cross cellular membranes and exert its effects at target sites. Furthermore, the ethoxy group at position 4 enhances solubility, making it more bioavailable compared to structurally similar compounds.

Recent advancements in computational chemistry have enabled researchers to model the interactions of CAS No 325802-65-1 with various biological targets. Molecular docking studies have revealed that the compound exhibits strong binding affinity towards key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmacological applications, N-(4-Ethoxyphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide has shown promise in materials science. Its aromatic structure and functional groups make it suitable for use as a precursor in the synthesis of advanced materials, such as organic semiconductors and sensors. Researchers have explored its ability to form self-assembled monolayers, which exhibit unique electronic properties and could be utilized in nanotechnology applications.

The environmental impact of CAS No 325802-CAS No 325802-CAS No 325802-CAS No 325801 has also been a topic of interest. Studies on its biodegradation and toxicity indicate that it poses minimal risk to aquatic ecosystems under standard conditions. However, further research is required to fully understand its long-term effects on various environmental compartments.

In conclusion, N-(4-Ethoxyphenyl)-6-methoxy